Isopropyl 2-(ethylthio)-7-methyl-4-oxo-5-(pyridin-4-yl)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: propan-2-yl 2-ethylsulfanyl-7-methyl-4-oxo-5-pyridin-4-yl-5,8-dihydro-3H-pyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C19H22N4O3S/c1-5-27-19-22-16-15(17(24)23-19)14(12-6-8-20-9-7-12)13(11(4)21-16)18(25)26-10(2)3/h6-10,14H,5H2,1-4H3,(H2,21,22,23,24)
• InChI Key: XAAVNNVWVAXTAX-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(C(=C(N2)C)C(=O)OC(C)C)C3=CC=NC=C3)C(=O)N1
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol
• CAS No.: 537046-36-9

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They are found in many natural products as well as synthetic drugs with various pharmacological effects, including antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory activities.

Scientific Research Applications

Synthesis and Derivative Formation

The compound is related to a class of chemicals that have been the subject of research for their unique properties and potential applications. Studies such as those by Śladowska et al. (1990) have focused on the synthesis and properties of derivatives of 2-alkylthio-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine-5- and -6-carboxylic acids. These compounds, including the one specified, are typically synthesized through condensation reactions and are of interest due to their pharmacological activities. Such synthetic approaches allow for the exploration of chemical space for new therapeutic agents (Śladowska et al., 1990).

Pharmacological Applications

The derivatives of the pyrido[2,3-d]pyrimidine class, to which the specified compound belongs, have been investigated for various pharmacological effects. The research demonstrates interest in these compounds due to their potential biological activities, which could include antimicrobial, anti-inflammatory, or anticancer properties. For example, studies on related compounds have shown pharmacological activity, underscoring the potential for the specified compound to serve in similar roles (H. Śladowska et al., 1990).

Chemical Properties and Reactions

Research on compounds within the pyrido[2,3-d]pyrimidine category often includes studies on their chemical properties and reactions. This includes the investigation of their reactivity, functional group transformations, and the synthesis of novel derivatives with potential application in drug development. For instance, studies by Kappe et al. (1989) and others have explored the reactions of Biginelli-compounds, which are closely related in structure to the specified compound, providing insights into the versatility and reactivity of this chemical framework (Kappe & Roschger, 1989).

Advanced Synthesis Techniques

Modern synthetic techniques, including those involving ionic liquids and microwave-mediated reactions, have been applied to the synthesis of pyrido[2,3-d]pyrimidine derivatives. These methods offer advantages such as shorter reaction times, higher yields, and environmentally friendly conditions, making the synthesis of complex molecules like the specified compound more efficient and sustainable (Nikalje et al., 2017).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to the arrest of cell proliferation, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition results in significant alterations in cell cycle progression, leading to the induction of apoptosis within cells

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway via the inhibition of CDK2 . This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest and subsequent apoptosis .

Pharmacokinetics

The compound’s potent inhibitory activity against cdk2 and its significant cytotoxic activities against various cell lines suggest that it may have favorable bioavailability .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines, including MCF-7, HCT-116, and HepG-2 . It has been shown to induce apoptosis within cells, leading to a decrease in cell proliferation .

Biochemical Analysis

Biochemical Properties

It is known that pyrimidine derivatives, which this compound is a part of, have a wide range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory

Cellular Effects

Related compounds have shown cytotoxic activities against various cell lines . They have been found to inhibit the growth of certain cell lines and induce apoptosis

Molecular Mechanism

Related compounds have been found to inhibit CDK2, a cyclin-dependent kinase, which is an appealing target for cancer treatment